![molecular formula C7H9N3O B2426856 N-(3-aminopyridin-2-yl)acetamide CAS No. 99314-99-5](/img/structure/B2426856.png)
N-(3-aminopyridin-2-yl)acetamide
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Overview
Description
N-(3-aminopyridin-2-yl)acetamide, also known as 3-APA, is a compound that has been used for a variety of purposes in the scientific and medical fields. It is an amide, a type of organic compound consisting of an amine and a carboxylic acid, and is composed of a nitrogen atom, three hydrogen atoms, a pyridine ring, and an acetamide group. 3-APA was first synthesized in the 1970s, and since then, it has been used in a variety of research applications. In
Scientific Research Applications
1. Molecular Docking and Density Functional Theory Studies
N-(5-Aminopyridin-2-yl)acetamide (APA) has been studied for its conformational analysis and bioactivity potential. The optimized structure predicted by density functional theory calculations suggests high molecular reactivity and stability. It shows promise as an inhibitor against diabetic nephropathy, as indicated by molecular docking analysis (Asath et al., 2016).
2. Synthesis of Pyridin-4-Yl α-Substituted Acetamide
Research into the rearrangement of 3-halo-4-aminopyridines with acyl chlorides and triethylamine has led to the formation of pyridin-4-yl α-substituted acetamide products. This reaction, involving a N-acylated intermediate, represents a method for synthesizing such acetamide derivatives (Getlik et al., 2013).
3. Development of Antiallergic Agents
N-(Pyridin-4-yl)-(indol-3-yl)acetamides have been synthesized as potential antiallergic compounds. These derivatives have shown significant potency in in vitro assays for allergic reactions, suggesting their therapeutic potential in allergy treatment (Menciu et al., 1999).
4. Synthesis and Antimicrobial Activity of Sulphonamide Derivatives
The synthesis of acetamide derivatives with aminopyridine has been explored for their antimicrobial properties. These compounds have demonstrated good antimicrobial activity, suggesting their use in combating microbial infections (Fahim & Ismael, 2019).
5. Corrosion Inhibitors Synthesis
Acetamide derivatives synthesized via amidation reaction with 2-aminopyridine have been tested for their efficacy as corrosion inhibitors. Their application in acidic and oil mediums shows promising results, indicating their potential in industrial maintenance (Yıldırım & Cetin, 2008).
6. Thioxanthone Polyhedral Oligomeric Silsesquioxane (POSS) Nano-Photoinitiator
Research into the synthesis of 2-(9-Oxo-9H-thioxanthene-2-yloxy)-N-(3-silsesquioxanylpropyl) acetamide has shown its effective use as a nano-photoinitiator. This development is significant for its application in the preparation of hybrid networks in air atmosphere, enhancing the thermal stability and robustness of polymer/filler networks (Batibay et al., 2020).
Mechanism of Action
Target of Action
Similar compounds like n-(pyridin-2-yl)amides have been studied for their interactions with various biological targets
Mode of Action
N-(pyridin-2-yl)amides, a related class of compounds, have been synthesized and studied for their biological activities . They are formed via C–C bond cleavage promoted by I2 and TBHP . The exact interaction of N-(3-aminopyridin-2-yl)acetamide with its targets and the resulting changes are subjects of ongoing research.
Biochemical Pathways
Related compounds have been used in the synthesis of biologically active substances based on molecular interactions
Result of Action
properties
IUPAC Name |
N-(3-aminopyridin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O/c1-5(11)10-7-6(8)3-2-4-9-7/h2-4H,8H2,1H3,(H,9,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQLKXYRHAKRQHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=CC=N1)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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